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Compound of Interest

Compound Name: Olsalazine Dimethyl Ester-13C12

Cat. No.: B15599952

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
guidelines for Olsalazine Dimethyl Ester-13C12. As specific safety and toxicological data for
this isotopically labeled compound are not publicly available, the information presented herein
is largely extrapolated from the parent compound, Olsalazine, and its sodium salt. It is
imperative that this compound be handled with caution by trained personnel in a laboratory
setting.

Chemical and Physical Properties

Olsalazine Dimethyl Ester-13C12 is a stable isotope-labeled derivative of Olsalazine Dimethyl
Ester, which serves as an intermediate in the synthesis of Olsalazine-13C12 Sodium Salt.[1]
Olsalazine itself is an anti-inflammatory drug used in the management of ulcerative colitis.[2]

Table 1: Physical and Chemical Properties of Olsalazine Dimethyl Ester-13C12
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Property Value Source
) Olsalazine Dimethyl Ester- o
Chemical Name Clinivex
13C12
Molecular Formula C413C12H14N206 Clinivex
Molecular Weight 342.2 g/mol Clinivex
Appearance Yellow Solid BOC Sciences
Solubility Dichloromethane BOC Sciences
- No data available; handle as a
Stability -

potentially labile compound.

Storage Condition

No data available; store in a
cool, dry, well-ventilated area

in a tightly sealed container.[3]

Inferred from Olsalazine

Sodium

Safety and Hazard Information

The hazard profile of Olsalazine Dimethyl Ester-13C12 has not been formally established.

Therefore, it is prudent to handle it with the same precautions as its parent compound,

Olsalazine Sodium, which is classified with the following hazards.

Table 2: Hazard Identification for Olsalazine Sodium (Parent Compound)

Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.[4]
) ) o H315: Causes skin irritation.[3]
Skin Corrosion/Irritation Category 2
[41[5]
Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation.[3][4][5]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory)

H335: May cause respiratory
irritation.[3][4][5]
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Warning: Based on the parent compound, Olsalazine Dimethyl Ester-13C12 may be harmful
if swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[3][4][5]
Long-term exposure to the parent compound has been associated with potential adverse
effects on the kidneys.[6] Some individuals with a hypersensitivity to sulfasalazine may
experience a similar reaction to olsalazine.[7]

Handling and Personal Protective Equipment (PPE)

Adherence to standard laboratory safety protocols is essential when handling Olsalazine
Dimethyl Ester-13C12.

Engineering Controls

o Work in a well-ventilated area. The use of a laboratory fume hood or other local exhaust
ventilation is recommended to control airborne levels.[1]

Personal Protective Equipment

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[1]
o Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile) and a lab coat.[1]

o Respiratory Protection: If dust is generated, a NIOSH-approved respirator should be worn.[4]

General Hygiene

e Avoid contact with skin, eyes, and clothing.[4]
e Do not breathe dust.[4]
e Wash hands thoroughly after handling.[3][4]

e Do not eat, drink, or smoke in the laboratory.

First Aid Measures

In the event of exposure, follow these first aid guidelines, which are based on the parent
compound, Olsalazine.
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Table 3: First Aid Measures for Olsalazine Exposure

Exposure Route First Aid Procedure

) Remove to fresh air. If breathing is difficult, give
Inhalation ) ] ] ]
oxygen. Seek immediate medical attention.[4]

Immediately wash the affected area with soap
. and plenty of water. Remove contaminated
Skin Contact , . e
clothing. Seek medical attention if irritation

persists.[4]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[4]

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ _ _ _
mouth with water. Seek immediate medical

attention.[4]

Spills and Disposal
Spill Response

o Evacuate unnecessary personnel from the area.
o Wear appropriate PPE as described in Section 3.0.
e Avoid generating dust.

o For small spills, carefully sweep up the solid material and place it into a sealed container for
disposal.

o Clean the spill area thoroughly with a damp cloth.

e Prevent the spilled material from entering drains or waterways.[1][5]
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Waste Disposal

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

Experimental Protocols

The following are generalized experimental protocols that may be adapted for use with
Olsalazine Dimethyl Ester-13C12. Given its solubility in dichloromethane, initial stock
solutions should be prepared in this solvent. Further dilutions into aqueous buffers for cell-
based assays may be possible but should be tested for solubility and stability.

Preparation of Stock Solution

o Objective: To prepare a 10 mM stock solution of Olsalazine Dimethyl Ester-13C12.
e Materials:

o Olsalazine Dimethyl Ester-13C12

o

Dichloromethane (DCM), anhydrous

[¢]

Glass vial with a PTFE-lined cap

o

Analytical balance

[e]

Micropipettes
e Procedure:

1. Weigh out 3.422 mg of Olsalazine Dimethyl Ester-13C12 and transfer it to a clean, dry
glass vial.

2. Using a micropipette, add 1.0 mL of anhydrous dichloromethane to the vial.
3. Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

4. Store the stock solution at -20°C, protected from light.
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Signaling Pathways and Workflows

Olsalazine is a prodrug that is converted to two molecules of the active agent, mesalamine (5-
aminosalicylic acid or 5-ASA), by azoreductases in the colon. Mesalamine is believed to exert
its anti-inflammatory effects through the inhibition of the cyclooxygenase (COX) and
lipoxygenase pathways, thereby reducing the production of prostaglandins and leukotrienes.
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Caption: Mechanism of Action of Olsalazine.
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Caption: General Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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